Cas no 1266527-30-3 (4',3'-d]pyrrole)
4',3'-d]pyrrole structure
Product Name:4',3'-d]pyrrole
CAS No:1266527-30-3
MF:C10H5ClFN3
MW:221.618203878403
CID:6645277
PubChem ID:50878603
Update Time:2024-02-29
4',3'-d]pyrrole Chemical and Physical Properties
Names and Identifiers
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- 4',3'-d]pyrrole
-
- Inchi: 1S/C10H5ClFN3/c11-9-8(12)7-5-2-1-3-13-10(5)15-6(7)4-14-9/h1-4H,(H,13,15)
- InChI Key: QHKSKBOQVIJRGF-UHFFFAOYSA-N
- SMILES: ClC1=C(C2=C(C=N1)NC1C2=CC=CN=1)F
Computed Properties
- Exact Mass: 221.0156030g/mol
- Monoisotopic Mass: 221.0156030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 41.6Ų
4',3'-d]pyrrole Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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